Cas no 1260769-87-6 (6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine)

• Product Name: 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
• CAS No: 1260769-87-6
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD13193481
• CID: 1081784
• PubChem ID: 71748486
• Update Time: 2025-11-06

6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
• DTXSID10857587
• C72059
• 1260769-87-6
• 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine
• AKOS017515510
• DB-156352
• SCHEMBL20153299
• Pyrido[2,3-b]pyrazine, 1,2,3,4-tetrahydro-6-methyl-
• CS-0152755
• DS-11827

• MDL： MFCD13193481
• Inchi： 1S/C8H11N3/c1-6-2-3-7-8(11-6)10-5-4-9-7/h2-3,9H,4-5H2,1H3,(H,10,11)
• InChI Key： WYOWXFIDFQAYRB-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=NC=2NCC1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine

Recent Advances in the Study of 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine (CAS: 1260769-87-6)

6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine (CAS: 1260769-87-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the tetrahydropyridopyrazine class, which is known for its diverse pharmacological activities, including central nervous system (CNS) modulation and enzyme inhibition. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a promising scaffold for the development of novel therapeutics.

One of the key areas of research has been the optimization of synthetic routes for 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient and scalable synthesis method using a multi-step reaction sequence, which improved yield and purity compared to previous approaches. The study highlighted the importance of protecting group strategies and catalytic conditions in achieving high enantioselectivity, which is critical for its potential use in chiral drug development.

In terms of biological activity, recent investigations have focused on the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies suggest that 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine exhibits moderate affinity for serotonin and dopamine receptors, making it a candidate for further exploration in neuropsychiatric disorders such as depression and schizophrenia. Molecular docking simulations have provided insights into its binding modes, revealing key interactions with receptor active sites that could guide future structure-activity relationship (SAR) studies.

Another significant development is the exploration of 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine as a building block for more complex pharmacophores. Researchers have successfully incorporated this scaffold into hybrid molecules targeting protein kinases and epigenetic modifiers. For instance, a 2024 study demonstrated its utility in the design of dual inhibitors of histone deacetylases (HDACs) and bromodomain-containing proteins, which are implicated in cancer and inflammatory diseases. These findings underscore the versatility of this compound in multi-target drug design.

Despite these advancements, challenges remain in the clinical translation of 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further optimization to enhance its metabolic stability. Additionally, in vivo toxicity assessments are ongoing to evaluate its safety profile. Future research directions may include the development of prodrug strategies or formulation technologies to address these limitations.

In conclusion, 6-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine (CAS: 1260769-87-6) represents a promising chemical entity with broad potential in drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for medicinal chemists. Continued research efforts are expected to unlock its full therapeutic potential, particularly in the areas of CNS disorders and oncology.